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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823 Get Quote

Introduction: Ethyl anthranilate, an ester of anthranilic acid, is a compound with a multifaceted

biological profile. While extensively utilized in the fragrance and flavor industries for its

characteristic grape-like aroma, emerging research has highlighted its potential in

pharmaceutical and agrochemical applications. This technical guide provides an in-depth

analysis of the biological activities of ethyl anthranilate, focusing on its insect repellent,

antimicrobial, anticancer, and anti-inflammatory properties. The information is tailored for

researchers, scientists, and drug development professionals, with a focus on quantitative data,

detailed experimental methodologies, and the elucidation of relevant signaling pathways.

Insect Repellent Activity
Ethyl anthranilate has demonstrated significant efficacy as an insect repellent, particularly

against various mosquito species. Its mechanism of action is believed to involve the activation

of the same olfactory receptors that are targeted by the widely used synthetic repellent, N,N-

Diethyl-meta-toluamide (DEET).[1]

Quantitative Data for Insect Repellent Activity
The repellent effects of ethyl anthranilate have been quantified in several studies. The

following table summarizes key efficacy data against different mosquito species.
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Mosquito
Species

Assay Type Parameter Value Reference

Aedes aegypti Arm-in-cage ED50 0.96% w/v [2]

Arm-in-cage

Complete

Protection Time

(10% w/v)

60 min [2]

Anopheles

stephensi
Arm-in-cage ED50 5.4% w/v [2]

Arm-in-cage

Complete

Protection Time

(10% w/v)

60 min [2]

Culex

quinquefasciatus
Arm-in-cage ED50 3.6% w/v [2]

Arm-in-cage

Complete

Protection Time

(10% w/v)

30 min [2]

Aedes albopictus
Repellency

Assay

Repellency Rate

(1% EA)
38.47% [2]

ED50: Effective dose required to repel 50% of the mosquito population. Complete Protection

Time: The duration for which the repellent provides 100% protection from bites.

Experimental Protocol: Arm-in-Cage Assay for Mosquito
Repellency
This protocol is a standard method for evaluating the efficacy of topical insect repellents.

Objective: To determine the Complete Protection Time (CPT) and Effective Dose (ED50) of

ethyl anthranilate against a specific mosquito species.

Materials:

Ethyl anthranilate solutions of varying concentrations (w/v) in ethanol.
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DEET solution as a positive control.

Ethanol as a negative control.

Cages containing a known number of host-seeking, non-blood-fed female mosquitoes (e.g.,

200).

Human volunteers.

Micropipettes.

Procedure:

Volunteer's forearms are washed with unscented soap and rinsed thoroughly.

A defined area of the forearm (e.g., 30 cm²) is marked.

A specific volume (e.g., 0.1 mL) of the test compound (ethyl anthranilate solution, DEET, or

ethanol) is applied evenly to the marked area.

After a 30-minute acclimatization period, the treated forearm is exposed inside the mosquito

cage for a set duration (e.g., 3 minutes).

The number of mosquitoes landing and biting is recorded.

The arm is withdrawn, and the process is repeated at 30-minute intervals until the first

confirmed bite.

The CPT is the time from application to the first confirmed bite.

To determine the ED50, different concentrations of ethyl anthranilate are tested, and the

dose that repels 50% of the mosquitoes is calculated using probit analysis.

Signaling Pathway: Olfactory Receptor Activation
The repellent activity of ethyl anthranilate is initiated by its interaction with olfactory receptors

on the antennae of insects. This binding event triggers a downstream signaling cascade,

leading to neuronal activation and subsequent aversive behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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